methyl(1H-1,2,3,4-tetrazol-5-ylmethyl)amine hydrochloride

• IUPAC Name: N-methyl-1-(2H-tetrazol-5-yl)methanamine;hydrochloride
• InChI: InChI=1S/C3H7N5.ClH/c1-4-2-3-5-7-8-6-3;/h4H,2H2,1H3,(H,5,6,7,8);1H
• InChI Key: UTLLVIHNFVCXLW-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NNN=N1.Cl
• Molecular Formula: C3H8ClN5
• Molecular Weight: 149.58 g/mol
• CAS RN: 1461714-34-0

Description

Methyl(1H-1,2,3,4-tetrazol-5-ylmethyl)amine hydrochloride is a chemical compound with the molecular formula C3H8ClN5. It has a molecular weight of 149.58. It is typically stored at room temperature and appears as a powder.

Synthesis Analysis

The synthesis of 1-substituted 1H-1,2,3,4-tetrazole compounds, which includes this compound, can be achieved from amines, triethyl orthoformate, and sodium azide through a reaction catalyzed by Yb (OTf) 3. The reaction of sodium azide with nitriles to give 1H-tetrazoles can also be used.

Molecular Structure Analysis

The molecular structure of this compound consists of a tetrazole ring, which is a five-membered ring with four nitrogen atoms and one carbon atom.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. Its molecular weight is 149.58212.

Mechanism of Action

The mechanism of action of methyl(1H-1,2,3,4-tetrazol-5-ylmethyl)amine hydrochloride is not fully understood. However, it has been shown to inhibit the activity of various enzymes, such as acetylcholinesterase and monoamine oxidase. It has also been shown to modulate the activity of various neurotransmitters, such as dopamine and serotonin.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant, anti-inflammatory, and neuroprotective properties. It has also been shown to enhance cognitive function and memory.

Advantages and Limitations for Lab Experiments

Methyl(1H-1,2,3,4-tetrazol-5-ylmethyl)amine hydrochloride has several advantages for lab experiments. It is readily available, relatively inexpensive, and easy to handle. It has also been shown to be stable under various conditions. However, it also has some limitations, such as its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for research on methyl(1H-1,2,3,4-tetrazol-5-ylmethyl)amine hydrochloride. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent for various diseases. Another direction is to develop new derivatives of this compound with improved properties, such as increased solubility and reduced toxicity. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for various applications.
In conclusion, this compound is a promising compound with various scientific research applications. Its unique properties make it a valuable tool for the development of new drugs and the study of various biochemical and physiological processes. Further research is needed to fully understand its mechanism of action and its potential as a therapeutic agent.

Scientific Research Applications

Methyl(1H-1,2,3,4-tetrazol-5-ylmethyl)amine hydrochloride has been widely used in scientific research applications due to its unique properties. It has been used as a precursor in the synthesis of various bioactive molecules, such as antitumor agents, antiviral agents, and antibiotics. It has also been used in the development of new drugs for the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease.

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has hazard statements H315, H319, H302, and H335, indicating that it can cause skin irritation, serious eye irritation, harm if swallowed, and may cause respiratory irritation.